Cas no 954226-93-8 (4-bromo-2-(methylamino)benzonitrile)

• Product Name: 4-bromo-2-(methylamino)benzonitrile
• CAS No: 954226-93-8
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD09862647
• CID: 2818968
• PubChem ID: 24903089
• Update Time: 2025-05-25

4-bromo-2-(methylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(methylamino)benzonitrile
• 4-Bromo-2-methylamino-benzonitrile
• SY310024
• MFCD09862647
• D85816
• BS-33350
• AKOS024438891
• DTXSID40647933
• 954226-93-8
• SCHEMBL2692061
• SB77229
• DB-396533

• MDL： MFCD09862647
• Inchi： 1S/C8H7BrN2/c1-11-8-4-7(9)3-2-6(8)5-10/h2-4,11H,1H3
• InChI Key： CDRZTDLGHZNPEG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#N)=C(C=1)NC

Computed Properties

• Exact Mass: 209.97900
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82000
• LogP: 2.43548

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-bromo-2-(methylamino)benzonitrile

Recent Advances in the Study of 4-bromo-2-(methylamino)benzonitrile (CAS: 954226-93-8) and Its Applications in Chemical Biology and Medicine

The compound 4-bromo-2-(methylamino)benzonitrile (CAS: 954226-93-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in drug discovery and development. This research brief aims to provide an overview of the latest studies and applications of this compound, highlighting its synthetic utility, biological activity, and relevance in pharmaceutical research.

Recent literature reveals that 4-bromo-2-(methylamino)benzonitrile serves as a key building block in the synthesis of various pharmacologically active molecules. Its bromo and cyano functional groups make it an attractive candidate for cross-coupling reactions, enabling the construction of complex heterocyclic scaffolds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use in the synthesis of novel kinase inhibitors, showcasing its potential in targeted cancer therapies.

In addition to its synthetic applications, 4-bromo-2-(methylamino)benzonitrile has been investigated for its intrinsic biological properties. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Researchers are exploring its potential as a lead compound for the development of anti-inflammatory agents, with ongoing optimization studies focusing on improving its potency and selectivity.

The pharmacokinetic profile of 4-bromo-2-(methylamino)benzonitrile has also been a subject of recent investigation. A 2024 study in Drug Metabolism and Disposition reported on its metabolic stability and cytochrome P450 interactions, providing valuable insights for future drug design efforts. These findings are particularly relevant for medicinal chemists working on optimizing the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of related compounds.

From a structural perspective, computational modeling studies have shed light on the molecular interactions of 4-bromo-2-(methylamino)benzonitrile with various biological targets. Molecular docking simulations have revealed potential binding modes with several protein targets, offering a rational basis for further structural modifications to enhance binding affinity and specificity.

Looking ahead, the versatility of 4-bromo-2-(methylamino)benzonitrile positions it as a valuable tool in chemical biology research. Its applications extend beyond medicinal chemistry, with recent reports highlighting its use in the development of fluorescent probes for biological imaging and as a ligand in catalytic systems. The compound's unique combination of reactivity and stability makes it particularly useful for diverse applications in drug discovery and chemical biology.

In conclusion, 4-bromo-2-(methylamino)benzonitrile (CAS: 954226-93-8) represents an important chemical entity with multiple applications in pharmaceutical research and development. The recent studies discussed in this brief underscore its potential as both a synthetic intermediate and a biologically active compound. Further research is warranted to fully explore its therapeutic potential and expand its utility in chemical biology applications.